Cas no 83650-02-6 (1-Octen-4-ol, 2-bromo-)

• Product name: 1-Octen-4-ol, 2-bromo-
• CAS No: 83650-02-6
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 668756
• PubChem ID: 10330643

1-Octen-4-ol, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Octen-4-ol, 2-bromo-
• 2-bromooct-1-en-4-ol
• 83650-02-6
• 2-bromo-oct-1-en-4-ol
• DTXSID20438200
• 2-bromo-1-octen-4-ol

• Inchi： InChI=1S/C8H15BrO/c1-3-4-5-8(10)6-7(2)9/h8,10H,2-6H2,1H3
• InChI Key： PVRLIFFBBWYNDB-UHFFFAOYSA-N
• SMILES： CCCCC(CC(=C)Br)O

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų